[1-(2,5-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
Overview
Description
The compound “[1-(2,5-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine” is a derivative of 1H-1,2,3-triazole, which is a class of heterocyclic organic compounds . The 1,2,3-triazole ring is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms . The compound also contains a 2,5-dimethylphenyl group, which is a phenyl group (a ring of six carbon atoms) with methyl groups (CH3) attached to the 2nd and 5th carbon atoms .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For example, the presence of the 1,2,3-triazole ring could potentially influence its solubility, stability, and reactivity .Scientific Research Applications
Chiral Discrimination and Enantioselectivity
Research on the separation of enantiomers of compounds related to [1-(2,5-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine has been conducted. For example, the separation of enantiomers on an amylose tris-3,5-dimethylphenyl carbamate stationary phase has been achieved. This process is influenced by weak hydrogen bonds and other interactions like inclusion in the amylose carbamate chains. These studies are crucial in understanding chiral discrimination and enantioselectivity in pharmaceutical compounds (Bereznitski et al., 2002).
Synthesis and Physicochemical Properties
Research has been focused on the synthesis and exploration of the physicochemical properties of triazole derivatives. For instance, a series of 1-alkyl(aryl)-N-(5-phenethyl-1H-1,2,4-triazole-3-yl)methanimines have been synthesized, providing valuable information about the reactivity and characteristics of these compounds (Ihnatova et al., 2020).
Structural Analysis and Molecular Simulation
Studies have also involved the structural analysis and molecular simulation of similar compounds. For example, N,N-Dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine has been synthesized and characterized using techniques like NMR spectroscopy, Elemental Analysis, and MS data. Such studies are essential for understanding the molecular structure and potential applications of these compounds (Younas et al., 2014).
Antimicrobial Activities
Another important area of research is the evaluation of antimicrobial activities of triazole derivatives. For example, a series of [1-(6-methoxy-2-methylquinolin-4-yl)-1H-1,2,3-triazol-4-yl] methanamine derivatives have been synthesized and assessed for their antibacterial and antifungal activities. This research is crucial in the development of new antimicrobial agents (Thomas et al., 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
[1-(2,5-dimethylphenyl)triazol-4-yl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4/c1-8-3-4-9(2)11(5-8)15-7-10(6-12)13-14-15/h3-5,7H,6,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLCXLZNIHAPKOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2C=C(N=N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.